Cas no 1804212-96-1 (3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid
• CAS No: 1804212-96-1
• MF: C₁₁H₁₀BrNO₆
• MW: 332.104202747345
• CID: 4939902
• Update Time: 2025-05-25

3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid

• Inchi： 1S/C11H10BrNO6/c12-5-9(14)3-6-1-7(10(15)11(16)17)4-8(2-6)13(18)19/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： QWGZNNBAXNOVLP-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C(C(=O)O)O)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 330.96915 g/mol
• Monoisotopic Mass: 330.96915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.10
• XLogP3: 1.1
• Topological Polar Surface Area: 120

Additional information on 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid

3-(3-Bromo-2-oxopropyl)-5-nitromandelic Acid: A Comprehensive Overview

The compound with CAS No. 1804212-96-1, known as 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, pharmacological activities, and recent advancements in its research.

3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid is a derivative of mandelic acid, a naturally occurring compound with a benzene ring substituted by a hydroxyl group and an amino group. The introduction of the 3-bromo-2-oxopropyl group at the 3-position and the 5-nitro group at the 5-position introduces significant structural modifications that enhance its biological activity. These substituents not only alter the electronic properties of the molecule but also influence its stereochemistry, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory drugs, particularly for conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid has shown promise in the field of oncology. Preclinical studies have revealed that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. Furthermore, its ability to inhibit tumor angiogenesis makes it a potential candidate for anti-cancer therapy.

The synthesis of 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromo and nitro groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this process, making large-scale production more feasible.

From an analytical standpoint, the characterization of 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid has been achieved through various spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy. These analyses have provided critical insights into its molecular structure and stability under different conditions. Additionally, mass spectrometry has been instrumental in confirming the molecular weight and structural integrity of the compound.

One of the most exciting developments in recent research is the exploration of 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid as a lead compound for drug design. Its unique combination of anti-inflammatory and anti-cancer properties makes it an ideal candidate for rational drug design strategies. By modifying its substituents or incorporating it into larger molecular frameworks, researchers aim to develop more potent and selective therapeutic agents.

In conclusion, 3-(3-Bromo-2-oxopropyl)-5-nitromandelic acid (CAS No. 1804212-96-1) represents a significant advancement in organic chemistry with promising applications in pharmacology. Its structural modifications endow it with versatile biological activities, making it a focal point for future research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs in inflammation and oncology.